Cas no 898466-68-7 (N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-3-(4-methoxybenzenesulfonamido)benzamide)

• Product Name: N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-3-(4-methoxybenzenesulfonamido)benzamide
• CAS No: 898466-68-7
• MF: C₂₄H₂₃N₃O₄S₂
• MW: 481.587123155594
• CID: 5486139
• Update Time: 2025-05-16

N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-3-(4-methoxybenzenesulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-3-[(4-methoxyphenyl)sulfonylamino]benzamide
• N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-3-(4-methoxybenzenesulfonamido)benzamide

• Inchi： 1S/C24H23N3O4S2/c1-31-18-10-12-19(13-11-18)33(29,30)27-17-7-5-6-16(14-17)23(28)26-24-21(15-25)20-8-3-2-4-9-22(20)32-24/h5-7,10-14,27H,2-4,8-9H2,1H3,(H,26,28)
• InChI Key： BITJGEHAQBZXFH-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCCCC=2C=1C#N)(=O)C1=CC=CC(NS(C2=CC=C(OC)C=C2)(=O)=O)=C1

Additional information on N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-3-(4-methoxybenzenesulfonamido)benzamide

N-{3-Cyano-4H,5H,6H,7H,8H-Cycloheptabthiophen-2-yl}-3-(4-Methoxybenzenesulfonamido)Benzamide: A Comprehensive Overview

The compound CAS No. 898466-68-7, also known as N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-3-(4-methoxybenzenesulfonamido)benzamide, represents a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a cycloheptabthiophene moiety fused with a benzamide group and a sulfonamido substituent. The presence of these functional groups makes it a versatile compound with unique electronic and chemical properties.

Recent advancements in materials science have highlighted the importance of thiophene-based compounds in the development of advanced materials. The cycloheptabthiophene framework within this compound is particularly intriguing due to its extended conjugation system. This extended conjugation not only enhances the compound's stability but also contributes to its potential application in optoelectronic devices. Researchers have demonstrated that such systems can exhibit excellent charge transport properties, making them ideal candidates for use in organic light-emitting diodes (OLEDs) and photovoltaic cells.

The benzamide group attached to the cycloheptabthiophene moiety further enhances the compound's reactivity and selectivity. This functional group is known for its ability to participate in hydrogen bonding and other non-covalent interactions, which are critical in many biochemical and pharmaceutical applications. Recent studies have explored the use of benzamide-containing compounds as inhibitors of specific enzymes, suggesting that this compound may have potential applications in drug discovery.

The inclusion of a sulfonamido group adds another layer of complexity to this molecule. Sulfonamides are widely used in pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. The presence of this group in the compound suggests that it may exhibit bioactive properties, making it a valuable candidate for further pharmacological studies. Additionally, the methoxy substitution on the benzene ring introduces electron-donating effects, which can influence the compound's reactivity and solubility properties.

From a synthetic perspective, the construction of such a complex molecule requires advanced techniques in organic chemistry. The synthesis of cycloheptabthiophene derivatives has been a topic of extensive research over the past decade. Recent methodologies have focused on using transition metal-catalyzed coupling reactions to assemble these structures efficiently. The integration of these techniques has enabled chemists to construct molecules like this one with high precision and yield.

In terms of characterization, modern analytical tools such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. X-ray crystallography has also provided insights into its three-dimensional arrangement, which is crucial for understanding its physical and chemical properties.

The potential applications of this compound are vast and varied. In the field of electronics, its extended conjugation system could be exploited for use in flexible electronics or organic field-effect transistors (OFETs). In medicine, its bioactive properties could lead to novel therapeutic agents targeting specific diseases. Furthermore, its unique structure makes it an attractive candidate for use in catalysis or as a building block for more complex molecular architectures.

In conclusion, N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-3-(4-methoxybenzenesulfonamido)benzamide is a multifaceted compound with significant potential across multiple disciplines. Its complex structure and functional groups make it a valuable subject for both fundamental research and applied development. As our understanding of such compounds continues to grow, so too will their impact on science and industry.